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Introduction

IPrAuNTf2 ([1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene]gold(l)
bis(trifluoromethanesulfonyl)imide) is a highly effective and versatile catalyst in modern organic
synthesis. Its strong o-donating and sterically demanding N-heterocyclic carbene (NHC) ligand
facilitates unique reactivity, particularly in the activation of alkynes. This document provides
detailed application notes and protocols for the use of IPrAuNTfz in C-C coupling reactions,
with a focus on the intramolecular cyclization of homopropargyl alcohols followed by
intermolecular alkynylation. This transformation provides a powerful method for the synthesis of
functionalized cyclic ethers, which are valuable intermediates in medicinal chemistry and drug
development.

Featured Application: Cyclization-Alkynylation of
Homopropargyl Alcohols with Terminal Alkynes

A significant application of IPrAuNTfz is in the divergent catalysis of reactions between
homopropargyl alcohols and terminal alkynes. Specifically, IPrAuNTf2 promotes an efficient
intramolecular cyclization of the alcohol onto the alkyne, followed by an intermolecular coupling
with a second terminal alkyne. This sequence furnishes (2-arylalkynyl) cyclic ethers in
moderate to excellent yields.[1][2] This reactivity is distinct from that observed with other gold
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catalysts, such as triazole-gold complexes, which may favor intermolecular hydroalkoxylation.

[1]

Reaction Scheme:

Caption: General reaction scheme for the IPrAuNTfz-catalyzed cyclization-alkynylation.

Quantitative Data Summary

The following table summarizes the yields for the synthesis of various (2-arylalkynyl) cyclic
ethers using IPrAuNTf2 as the catalyst. The general conditions for these reactions are outlined
in the experimental protocol below.[1]
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Homopropargy Terminal

Entry | Alcohol Alkyne Product Yield (%)
Substrate Substrate

1 la Phenylacetylene 6b 91
4-

2 la Methylphenylace  6¢ 85
tylene
4-

3 la Methoxyphenyla 6d 88
cetylene
4-

4 la Fluorophenylacet 6e 82
ylene
4-

5 la Chlorophenylace  6f 79
tylene
4-

6 la Bromophenylace 69 75
tylene
3-

7 la Methoxyphenyla 6h 94
cetylene
2-

8 la _ 6i 70
Thienylacetylene

9 1b Phenylacetylene 6j 81

10 lc Phenylacetylene 6k 76

Experimental Protocols

General Procedure for IPrAuNTf2-Catalyzed Cyclization-
Alkynylation
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Materials:

e IPrAuNTf2 (3 mol%)

o Homopropargyl alcohol (1.0 equiv)

o Terminal alkyne (3.0 equiv)

e Chloroform (CHCIs), anhydrous

e Argon gas supply

o Standard laboratory glassware (oven-dried)
o Magnetic stirrer and heating plate

Protocol:

» To an oven-dried reaction vial equipped with a magnetic stir bar, add the homopropargy!
alcohol (0.2 mmol, 1.0 equiv).

e Add the terminal alkyne (0.6 mmol, 3.0 equiv).

e Add anhydrous chloroform (0.8 mL).

e Purge the vial with argon for 5 minutes.

e Under a positive pressure of argon, add IPrAuNTf2 (0.006 mmol, 3 mol%).

» Seal the vial and place it in a pre-heated oil bath at 40 °C.

« Stir the reaction mixture for the required time (typically monitored by TLC or LC-MS).
e Upon completion, cool the reaction to room temperature.

» Concentrate the reaction mixture under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to afford the desired
(2-arylalkynyl) cyclic ether.[1]
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Catalytic Cycle and Mechanistic Insights

The proposed catalytic cycle for the IPrAuNTfz-catalyzed reaction involves several key steps.
Initially, the gold catalyst activates the internal alkyne of the homopropargyl alcohol. This is
followed by an intramolecular nucleophilic attack of the hydroxyl group to form a cyclic
intermediate. Subsequent reaction with the terminal alkyne, likely through a gold acetylide
intermediate, leads to the final alkynylated product and regeneration of the active catalyst. The
high efficiency of IPrAuNTf: in this transformation is attributed to the strong electron-donating
ability and steric bulk of the IPr ligand, which promotes the desired catalytic pathway over
competing side reactions.

Caption: Proposed catalytic cycle for the IPrAuNTf2-catalyzed reaction.

Conclusion

IPrAuNTf2 is a powerful catalyst for the synthesis of substituted cyclic ethers through a
cyclization-alkynylation cascade. The provided protocol offers a reliable method for accessing
these valuable molecular scaffolds. While the application of IPrAuNTf2 in other classical C-C
cross-coupling reactions such as Suzuki, Heck, or Sonogashira couplings is not yet widely
reported, its unique reactivity in alkyne activation highlights its potential for the development of
novel C-C bond-forming methodologies. Researchers are encouraged to explore the utility of
this catalyst in other transformations involving unsaturated systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3005505#iprauntf2-applications-in-c-c-coupling-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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